(4-(Dimethylamino)phenyl)(4-(3,4,5-trimethoxyphenylcarbonothioyl)piperazin-1-yl)methanethione

• IUPAC Name: [4-(dimethylamino)phenyl]-[4-(3,4,5-trimethoxybenzenecarbothioyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C23H29N3O3S2/c1-24(2)18-8-6-16(7-9-18)22(30)25-10-12-26(13-11-25)23(31)17-14-19(27-3)21(29-5)20(15-17)28-4/h6-9,14-15H,10-13H2,1-5H3
• InChI Key: KEFBOYNDBVYTPJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=S)N2CCN(CC2)C(=S)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C23H29N3O3S2
• Molecular Weight: 459.6 g/mol
• CAS No.: 946201-48-5

Description

(4-(Dimethylamino)phenyl)(4-(3,4,5-trimethoxyphenylcarbonothioyl)piperazin-1-yl)methanethione is a useful research compound. Its molecular formula is C23H29N3O3S2 and its molecular weight is 459.62. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study on the synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety showed moderate effects against some bacterial and fungal species. These findings suggest potential applications in developing antimicrobial agents (Abdel‐Aziz et al., 2008).

Anti-Cancer Properties

The broad-spectrum anti-cancer activity of O-Arylated Diazeniumdiolates, which include compounds with similar chemical structures, has been demonstrated in various rodent cancer models such as prostate cancer, leukemia, liver cancer, multiple myeloma, and ovarian cancer. These compounds are designed to be activated for anti-cancer effects by glutathione-S-transferase (GST)-induced release of cytotoxic nitric oxide (NO), suggesting potential applications for compounds like (4-(Dimethylamino)phenyl)(4-(3,4,5-trimethoxyphenylcarbonothioyl)piperazin-1-yl)methanethione in cancer treatment (Keefer, 2010).

Antitrypanosomal Activity

Research on the synthesis, characterization, and evaluation of anti-trypanosomal activity and toxicity against Artemia salina Leach of thiobenzamides and derivatives, including compounds similar to this compound, indicated weak trypanocidal activities. However, certain derivatives showed potential for cancer treatment due to their selective toxicity (Agnimonhan et al., 2012).

Biofilm and MurB Enzyme Inhibition

A novel bis(pyrazole-benzofuran) hybrid possessing a piperazine linker was synthesized and evaluated for its antibacterial efficacies and biofilm inhibition activities. One compound showed potent activity against various bacterial strains, including E. coli, S. aureus, and S. mutans, with significant biofilm inhibition activities. This suggests a potential application for compounds structurally related to this compound in the treatment of bacterial infections and biofilm-related diseases (Mekky & Sanad, 2020).